methyl (5R)-5-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-propan-2-ylhexanoate

• Molecular Formula: C35H60O3Si
• Molecular Weight: 556.9 g/mol
• IUPAC Name: methyl (5R)-5-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-propan-2-ylhexanoate
• InChI: InChI=1S/C35H60O3Si/c1-24(2)30(33(36)37-9)19-15-26(4)31-20-21-32-27(13-12-22-35(31,32)8)16-17-28-23-29(18-14-25(28)3)38-39(10,11)34(5,6)7/h16-17,24,26,29-32H,3,12-15,18-23H2,1-2,4-11H3/b27-16+,28-17-/t26-,29-,30?,31-,32+,35-/m1/s1
• InChI Key: ACASSVJIJUXVKT-BCXQTNNPSA-N
• Isomeric SMILES: C[C@H](CCC(C(C)C)C(=O)OC)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)O[Si](C)(C)C(C)(C)C)C
• Canonical SMILES: CC(C)C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O[Si](C)(C)C(C)(C)C)C)C(=O)OC

Description

Methyl (5R)-5-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-propan-2-ylhexanoate is a complex organic compound with a highly intricate structure. This compound is characterized by multiple chiral centers, double bonds, and functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex molecule typically involves multiple steps, including the formation of chiral centers, introduction of functional groups, and protection/deprotection strategies. The synthetic route may involve:

Formation of the core structure: This could involve cyclization reactions to form the hexahydro-1H-inden-1-yl core.

Introduction of double bonds: This might be achieved through elimination reactions.

Functional group modifications: Introduction of the tert-butyl(dimethyl)silyl group and other functional groups through substitution reactions.

Chiral center formation: Use of chiral catalysts or chiral auxiliaries to ensure the correct stereochemistry.

Industrial Production Methods

Industrial production of such a compound would require optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This might involve:

Scaling up reactions: Ensuring that reactions can be performed on a large scale without loss of efficiency.

Purification techniques: Use of chromatography, crystallization, or other methods to purify the final product.

Quality control: Ensuring that the product meets the required specifications for its intended use.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.

Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents and conditions used in these reactions might include:

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products Formed

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction might yield alcohols or alkanes.

Scientific Research Applications

This compound could have a wide range of scientific research applications, including:

Chemistry: As a model compound for studying complex organic reactions and mechanisms.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible applications in drug development or as a pharmaceutical intermediate.

Industry: Use in the synthesis of other complex molecules or materials.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific interactions with molecular targets. This might involve:

Binding to receptors: Interaction with specific receptors or enzymes in biological systems.

Pathway modulation: Influence on biochemical pathways or signaling cascades.

Structural effects: Changes in the structure or function of target molecules.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other complex organic molecules with multiple chiral centers and functional groups, such as:

Steroids: Complex molecules with multiple rings and functional groups.

Terpenes: Organic compounds with multiple double bonds and chiral centers.

Alkaloids: Nitrogen-containing compounds with complex structures.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, chiral centers, and double bonds, which give it distinct chemical and biological properties.